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Compound of Interest

Compound Name: Vat Black 27

Cat. No.: B1669110 Get Quote

Introduction

Vat Black 27 (C.I. 69005) is an anthraquinone-based vat dye used for achieving deep black

shades on cellulosic fibers like cotton, viscose, and linen, known for its excellent fastness

properties.[1][2] Like other vat dyes, Vat Black 27 is insoluble in water and requires a chemical

reduction process, known as "vatting," to convert it into a water-soluble leuco form that can be

absorbed by the cotton fibers.[1] Subsequent oxidation regenerates the insoluble parent dye,

trapping it within the fiber matrix. This protocol provides a detailed procedure for dyeing cotton

fibers with Vat Black 27, intended for laboratory and research applications.

Chemical Properties of Vat Black 27

Property Value

Chemical Formula C₄₂H₂₃N₃O₆

Molecular Weight 665.65 g/mol [3]

CAS Number 2379-81-9[3]

C.I. Name Vat Black 27, C.I. 69005[3]

Appearance Black Powder[2]

Solubility
Insoluble in water, acetone, ethanol, and xylene.

Slightly soluble in chloroform and pyridine.[2]
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Experimental Protocol
This protocol outlines the necessary steps for pre-treatment of cotton fibers, preparation of the

dye bath, the dyeing process, oxidation, and post-treatment (soaping).

Pre-treatment of Cotton Fibers
Proper pre-treatment is crucial for uniform and effective dyeing. This process removes natural

waxes, pectins, and other impurities from the cotton fibers.

Desizing: If the cotton fabric is sized, it should be treated to remove these additives. An

enzymatic desizing process is recommended.

Scouring: The scoured fabric is then treated with a solution containing sodium hydroxide (2-3

g/L) and a wetting agent (1 g/L) at 90-100°C for 1-2 hours. This is followed by a thorough

rinsing with hot and then cold water until the fabric is neutral.

Bleaching (Optional): For a purer black shade, bleaching with a stabilized hydrogen peroxide

solution (2-5 g/L) at 80-90°C for 1-2 hours can be performed. This is followed by extensive

rinsing.

Mercerization (Optional): Treating the cotton with a concentrated sodium hydroxide solution

(20-25%) can improve dye uptake and luster. This step should be followed by neutralization

and thorough rinsing.[4]

Dyeing Process
The dyeing process involves the reduction of the insoluble Vat Black 27 into its soluble leuco

form and the subsequent dyeing of the cotton fibers.

Table 1: Reagents and Conditions for Dyeing
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Parameter Value Unit

Vat Black 27 1-5 (or as desired) % on weight of fabric (owf)

Sodium Hydroxide (NaOH) 5-10 g/L

Sodium Hydrosulfite (Na₂S₂O₄) 5-10 g/L

Wetting Agent 1 g/L

Liquor Ratio 1:20 -

Vatting Temperature 50-60 °C

Vatting Time 15-20 minutes

Dyeing Temperature 50-60 °C

Dyeing Time 45-60 minutes

Oxidizing Agent (e.g., H₂O₂) 1-3 g/L

Soaping Agent (Non-ionic) 1-2 g/L

Sodium Carbonate (Soda Ash) 1-2 g/L

Soaping Temperature 90-100 °C

Soaping Time 10-15 minutes

Procedure:

Vatting:

Prepare a dye stock solution by pasting the required amount of Vat Black 27 powder with

a small amount of warm water and a dispersing agent.

In the main dye bath, add the required amount of water, sodium hydroxide, and wetting

agent.

Heat the dye bath to 50-60°C.

Add the prepared dye paste to the dye bath.
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Gradually add the sodium hydrosulfite. The solution will change color to a reddish-brown,

indicating the formation of the soluble leuco-vat dye.[2]

Maintain the temperature and stir for 15-20 minutes to ensure complete reduction.

Dyeing:

Introduce the pre-wetted cotton fibers into the leuco-vat dye bath.

Maintain the dyeing temperature at 50-60°C for 45-60 minutes.[5] It is important to note

that for Vat Black 27, a dyeing temperature of 50°C may result in a yellowish hue, and the

amount of caustic soda should be carefully controlled to avoid hydrolysis of the dye.[6]

Ensure the material remains fully submerged to prevent premature oxidation.

Oxidation
After dyeing, the fabric is removed from the dye bath and the excess liquor is squeezed out.

The leuco-vat dye absorbed by the fibers needs to be oxidized back to its original insoluble

form.

Air Oxidation: The dyed material can be exposed to air for 10-20 minutes.

Chemical Oxidation: For a more rapid and complete oxidation, treat the material in a bath

containing an oxidizing agent such as hydrogen peroxide (1-3 g/L) or sodium perborate at a

pH of 7-8 and a temperature of 40-50°C for 10-15 minutes.[1]

Post-treatment (Soaping)
Soaping is a critical final step to remove any loose dye particles from the fiber surface and to

stabilize the dye, which improves the overall fastness properties.

Prepare a soaping bath containing a non-ionic detergent (1-2 g/L) and sodium carbonate (1-

2 g/L).[7]

Treat the oxidized and rinsed fabric in this bath at a near-boil temperature (95-100°C) for 10-

15 minutes.[7]
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Rinse the fabric thoroughly with hot water, followed by a cold water rinse.

Dry the dyed cotton fibers.
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Caption: Workflow for dyeing cotton fibers with Vat Black 27.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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